N-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-2,6-difluorobenzamide

• IUPAC Name: N-[2-(4,5-dimethyl-6-oxo-1H-pyrimidin-2-yl)-5-methylpyrazol-3-yl]-2,6-difluorobenzamide
• InChI: InChI=1S/C17H15F2N5O2/c1-8-7-13(21-16(26)14-11(18)5-4-6-12(14)19)24(23-8)17-20-10(3)9(2)15(25)22-17/h4-7H,1-3H3,(H,21,26)(H,20,22,25)
• InChI Key: CCWWDIBNNQQCAZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)NC(=O)C2=C(C=CC=C2F)F)C3=NC(=C(C(=O)N3)C)C
• Molecular Formula: C17H15F2N5O2
• Molecular Weight: 359.33 g/mol
• CAS No.: 1004680-26-5

Description

N-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-2,6-difluorobenzamide is a useful research compound. Its molecular formula is C17H15F2N5O2 and its molecular weight is 359.337. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

The synthesis of pyrazolo[3,4-d]pyrimidin-4-one derivatives and their evaluation for anticancer activity have been a significant area of research. For instance, Khaled R. A. Abdellatif et al. (2014) synthesized new pyrazolo[3,4-d]pyrimidin-4-one derivatives that showed potent inhibitory activity against the MCF-7 human breast adenocarcinoma cell line, with some compounds displaying notable efficacy Molecules. Similarly, derivatives of pyrazolo[4′,3′:5,6]pyrano[2,3‐d]pyrimidine were prepared and tested for antiviral activity against Herpes Simplex Virus type-1 (HSV-1), showcasing the versatility of this scaffold in therapeutic applications Archiv der Pharmazie.

Anti-inflammatory and Analgesic Activities

Research has also explored the anti-inflammatory and analgesic potential of pyrazolo[3,4-d]pyrimidin-4-one derivatives. For example, R. V. Antre et al. (2011) synthesized a series of pyrazolone derivatives attached to a pyrimidine moiety, which were screened for their anti-inflammatory, analgesic, and antipyretic activities. Certain derivatives exhibited activities comparable to standard treatments, highlighting their therapeutic promise Saudi Pharmaceutical Journal.

Antibacterial Activity

The antibacterial potential of pyrazolo[3,4-d]pyrimidin-4-one derivatives has also been investigated. P. P. Deohate and Kalpana A. Palaspagar (2020) synthesized pyrimidine-linked pyrazole heterocyclics via microwave irradiation, which were evaluated against selected microorganisms for their antibacterial potential, demonstrating the compound's versatility in addressing various bacterial infections Indian Journal of Chemistry -Section B.